Cas no 1155599-04-4 (1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine)

• Product Name: 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine
• CAS No: 1155599-04-4
• MF: C₉H₁₀FN₃
• MW: 179.194204807281
• CID: 1099964
• PubChem ID: 43661572
• Update Time: 2025-06-09

1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-fluoro-1H-Benzimidazol-2-amine
• 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine
• 1155599-04-4
• AKOS009853881
• SCHEMBL979555
• JIKIZTCIQZLPJR-UHFFFAOYSA-N
• 1-ethyl-5-fluoro-1H-benzimidazol-2-ylamine
• EN300-150203

• Inchi： 1S/C9H10FN3/c1-2-13-8-4-3-6(10)5-7(8)12-9(13)11/h3-5H,2H2,1H3,(H2,11,12)
• InChI Key： JIKIZTCIQZLPJR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=C(N)N2CC

Computed Properties

• Exact Mass: 179.08587549g/mol
• Monoisotopic Mass: 179.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine

1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine (CAS No. 1155599-04-4): A Comprehensive Overview

1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine (CAS No. 1155599-04-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The introduction of a fluorine atom and an ethyl group in the molecular structure imparts unique pharmacological characteristics, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine is characterized by a benzodiazepine core with specific substitutions. The ethyl group at the 1-position and the fluorine atom at the 5-position are key features that influence its biological activity. These modifications can enhance the compound's lipophilicity, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties. Recent studies have shown that such structural modifications can lead to improved potency and selectivity, reducing the potential for side effects.

In terms of its pharmacological profile, 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine exhibits high affinity for the central benzodiazepine receptor (BZR), which is a key target for anxiolytic and sedative drugs. The binding to BZR modulates the activity of the γ-aminobutyric acid (GABA) system, leading to enhanced inhibitory neurotransmission. This mechanism of action is crucial for its therapeutic effects in conditions such as anxiety disorders and insomnia.

Recent research has also explored the potential of 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine in treating neurodegenerative diseases. Studies have indicated that this compound may have neuroprotective properties, potentially due to its ability to modulate GABAergic transmission and reduce oxidative stress. These findings open new avenues for its use in conditions such as Alzheimer's disease and Parkinson's disease.

The clinical development of 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine is an ongoing process. Preclinical studies have demonstrated its efficacy in animal models of anxiety and depression. For instance, in rodent models of anxiety, administration of this compound resulted in significant reductions in anxiety-like behaviors without causing significant sedation or motor impairment. These results are promising and suggest that it may be a safer alternative to traditional benzodiazepines.

In addition to its therapeutic potential, the safety profile of 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine is an important consideration. Preclinical toxicology studies have shown that it has a favorable safety margin, with no major organ toxicity observed at therapeutic doses. However, as with all new compounds, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 1-ethyl-5-fluoro-1H-1,3-benzodiazol-2-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate aryl halides with amino compounds followed by cyclization reactions. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 1-Ethyl–5-fluoro–1H–benzodiazol–2–amine (CAS No. 1155599–04–4) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, it is likely that this compound will play a significant role in advancing the treatment options for patients suffering from anxiety disorders, insomnia, and neurodegenerative diseases.